Cas no 5805-27-6 (1H-Benzimidazole,2-heptadecyl-)

1H-Benzimidazole,2-heptadecyl- structure
5805-27-6 structure
Product Name:1H-Benzimidazole,2-heptadecyl-
CAS No:5805-27-6
MF:C24H40N2
MW:356.58780670166
CID:370329
PubChem ID:79868
Update Time:2025-04-19

1H-Benzimidazole,2-heptadecyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,2-heptadecyl-
    • 2-heptadecyl-1H-benzimidazole
    • 2-heptadecyl-benzimidazole
    • 2-Heptadecylbenzimidazole
    • NS00033844
    • AKOS024349851
    • DTXSID4064008
    • 1H-Benzimidazole, 2-heptadecyl-
    • 5805-27-6
    • EINECS 227-360-3
    • Heptadecylbenzimidazol
    • HBTSVVOLHPRTJA-UHFFFAOYSA-N
    • SCHEMBL2948425
    • Inchi: 1S/C24H40N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-21-24-25-22-19-17-18-20-23(22)26-24/h17-20H,2-16,21H2,1H3,(H,25,26)
    • InChI Key: HBTSVVOLHPRTJA-UHFFFAOYSA-N
    • SMILES: N1C2C=CC=CC=2N=C1CCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 356.3194
  • Monoisotopic Mass: 356.319
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 16
  • Complexity: 317
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10.1
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • Density: 0.949
  • Boiling Point: 512.9°Cat760mmHg
  • Flash Point: 248.4°C
  • Refractive Index: 1.528
  • PSA: 28.68
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